Cas no 2228760-34-5 (1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one)

• Product Name: 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one
• CAS No: 2228760-34-5
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6121407
• PubChem ID: 165714083
• Update Time: 2025-10-29

1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one
• 1-(4-(dimethylamino)-3-fluorophenyl)-2,2-difluoroethanone
• 2228760-34-5
• EN300-1952303
• 1-[4-(dimethylamino)-3-fluorophenyl]-2,2-difluoroethan-1-one

• Inchi： 1S/C10H10F3NO/c1-14(2)8-4-3-6(5-7(8)11)9(15)10(12)13/h3-5,10H,1-2H3
• InChI Key： AEKBSHBSKASMRZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(C)C)=C(F)C=1)(=O)C(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one

Introduction to 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one (CAS No. 2228760-34-5)

1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one (CAS No. 2228760-34-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl ring and a difluoroethanone moiety, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one is represented by the formula C₁₀H₉F₃NO. The presence of the dimethylamino group and the fluorine atoms imparts specific electronic and steric properties that can influence its interactions with biological targets. These properties make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

Recent studies have explored the potential of 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to serotonin receptors, specifically the 5-HT_2A receptor. This binding activity suggests its potential use in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its neuropharmacological properties, 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one has also been investigated for its anticancer potential. A study published in the Cancer Research journal demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis.

The synthesis of 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one has been optimized using modern synthetic techniques to ensure high yields and purity. The process typically involves several steps, including the formation of the fluorinated phenyl ring and the introduction of the difluoroethanone moiety. Advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the final product.

The safety profile of 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects.

In conclusion, 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluoroethan-1-one (CAS No. 2228760-34-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive target for further investigation in both academic and industrial settings. As research continues to advance, it is anticipated that this compound will play a significant role in the development of novel treatments for various diseases.